2,2'-Bithiazole
Overview
Description
2,2'-Bithiazole is a useful research compound. Its molecular formula is C6H4N2S2 and its molecular weight is 168.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Conducting Polymers : 2,2'-Bithiazole derivatives have been used to create conducting polymers with stable electrochemistry and good conductivity. These polymers, such as those prepared from bis(thienyl)bithiazoles, exhibit properties between polythiophene and poly(α-bithiophene) and are influenced by substituents and the electrolyte used in polymerization (Jenkins & Pickup, 1993).
Electron-Transport Polymeric Semiconductors : this compound, when copolymerized with other compounds like dithienyldiketopyrrolopyrrole, can create polymers with significant electron mobility, useful in organic field-effect transistor (OFET) configurations. This application exploits the electron deficiency and planar conformation of bithiazole (Fu et al., 2015).
Fluorescent Probes : Bithiazole-based compounds can serve as ratiometric fluorescent chemosensors, particularly for detecting ions like Fe3+ in biological systems. Such probes display high sensitivity and selectivity and can operate over a broad pH range (Geng et al., 2016).
Field-Effect Transistors : Compounds with this compound units have been used to create field-effect transistors with good air stability and high on/off ratios. These materials benefit from the electron-deficient nature of bithiazole, leading to low-lying HOMO energy levels (Zhang et al., 2016).
Organic Thin Film Transistors : Bithiazole co-oligomers, particularly those end-capped with biphenyl, show high performance in thin film transistors, exhibiting high field effect hole mobility and potential for light emission applications (Oniwa et al., 2016).
Cancer Treatment : Bithiazole is part of the structure of bleomycin, a drug used for treating various types of cancer. The design of model compounds containing bithiazole moieties is an area of ongoing research, with potential implications for chemotherapy (Chamack et al., 2021).
Properties
IUPAC Name |
2-(1,3-thiazol-2-yl)-1,3-thiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2S2/c1-3-9-5(7-1)6-8-2-4-10-6/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMSLWFZHCONMGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N1)C2=NC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40902751 | |
Record name | NoName_3303 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40902751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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